3-(2,6-Difluorophenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 3-(2,6-difluorophenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C14H10F2O3/c1-19-13-8(4-2-5-9(13)14(17)18)12-10(15)6-3-7-11(12)16/h2-7H,1H3,(H,17,18)
• InChI Key: AUZVUZZBGGPCIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=C(C=CC=C2F)F
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID80689695
• Molecular Weight: 264.22 g/mol
• CAS RN: 1261962-87-1

Description

3-(2,6-Difluorophenyl)-2-methoxybenzoic acid (also known as 2,6-Difluorobenzoic acid) is an organic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of 119-120°C and a boiling point of 254-255°C. This compound has a wide range of uses in organic synthesis, as a reagent, and as a pharmaceutical intermediate. In addition, it has been studied for its potential therapeutic applications.

Scientific Research Applications

3-(2,6-Difluorophenyl)-2-methoxybenzoic acid has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a pharmaceutical intermediate, and as a starting material for the synthesis of various compounds. In addition, it has been studied for its potential therapeutic applications. For example, it has been used in the synthesis of novel antimalarial agents, and it has been studied as a potential anti-inflammatory agent.

Mechanism of Action

The exact mechanism of action of 3-(2,6-Difluorophenyl)-2-methoxybenzoic acid is not yet fully understood. However, it is believed to act by blocking the activity of certain enzymes, such as cyclooxygenase-2, which is involved in the production of pro-inflammatory molecules. In addition, it has been suggested that this compound may also act as an antioxidant, as it has been shown to inhibit the formation of reactive oxygen species.
Biochemical and Physiological Effects
3-(2,6-Difluorophenyl)-2-methoxybenzoic acid has been studied for its potential therapeutic applications. In animal models, this compound has been shown to have anti-inflammatory, anti-oxidative, and anti-cancer effects. It has also been shown to inhibit the growth of certain types of cancer cells, such as prostate cancer cells. In addition, this compound has been studied for its potential to reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(2,6-Difluorophenyl)-2-methoxybenzoic acid in laboratory experiments is that it is a relatively stable compound, and it can be easily synthesized and purified. In addition, it is relatively non-toxic and has a low risk of side effects. However, it should be noted that this compound can be toxic at high doses, and it should always be handled with care.

Future Directions

Given its potential therapeutic applications, there are a number of potential future directions for the use of 3-(2,6-Difluorophenyl)-2-methoxybenzoic acid. These include further studies on its potential anti-inflammatory, anti-oxidative, and anti-cancer effects. In addition, further research could be conducted on its potential to reduce the risk of cardiovascular disease. Finally, this compound could be studied for its potential to be used as a pharmaceutical intermediate in the synthesis of novel drugs.

Synthesis Methods

The synthesis of 3-(2,6-Difluorophenyl)-2-methoxybenzoic acid has been reported in several studies. The most common method involves the reaction of 2,6-difluorobenzoic acid with methoxymethyl chloride and sodium hydroxide in aqueous solution. This reaction yields the desired product in high yields. Other methods of synthesis, such as the reaction of 2,6-difluorobenzoic anhydride with methoxymethyl chloride, have also been reported.